Cas no 1190317-61-3 (6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1190317-61-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD12962962
• CID: 2094450
• PubChem ID: 84663770
• Update Time: 2025-10-29

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• P11553
• SB14529
• AS-50956
• DTXSID301214883
• MFCD12962962
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 6-methoxy-
• AKOS024066848
• SY097321
• 6-methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• 1190317-61-3
• CS-0050181
• 6-Methoxy-7-azaindole-3-carboxylic acid

• MDL： MFCD12962962
• Inchi： 1S/C9H8N2O3/c1-14-7-3-2-5-6(9(12)13)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： YIFJBHAQLNGXJP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(C(=O)O)=CNC2=N1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid: A Comprehensive Overview

6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 1190317-61-3) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique bicyclic structures and potential applications in drug discovery. The molecule's structure consists of a pyrrole ring fused to a pyridine ring, with a methoxy group attached at the 6-position and a carboxylic acid group at the 3-position. These functional groups contribute to the compound's diverse chemical properties and biological activities.

The synthesis of 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers have employed various strategies, including cyclization reactions and functional group transformations, to construct the bicyclic framework. One notable approach involves the use of Michael addition followed by cyclization to form the pyrrolopyridine core. The introduction of the methoxy and carboxylic acid groups is typically achieved through directed metallation or oxidation reactions, ensuring precise control over the compound's structure.

Recent studies have highlighted the potential of 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid as a lead compound in drug development. Its unique structure allows for interactions with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate GPCR signaling pathways suggests potential applications in treating neurological disorders such as Alzheimer's disease.

The pharmacokinetic properties of 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid have also been investigated in preclinical models. Studies indicate that the compound demonstrates moderate oral bioavailability and favorable tissue distribution profiles. However, further research is required to optimize its pharmacokinetic properties for clinical use. Researchers are exploring strategies such as prodrug design and structural modifications to enhance the compound's stability and bioavailability.

In terms of safety assessment, preliminary toxicological studies suggest that 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid exhibits low acute toxicity in animal models. However, long-term toxicity studies are still needed to fully evaluate its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds entering clinical development.

From an environmental perspective, the ecological impact of 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has been minimally studied. As with many pharmaceutical compounds, there is a need to assess its potential effects on aquatic organisms and ecosystems. Researchers are encouraged to adopt green chemistry principles in the synthesis and handling of this compound to minimize environmental footprint.

In conclusion, 6-Methoxy-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 1190317-61-3) represents a valuable addition to the portfolio of bioactive compounds with potential therapeutic applications. Its unique structure and promising biological activities make it an attractive target for further research and development. As advancements in synthetic methodologies and biological testing continue to evolve, this compound holds significant potential for contributing to innovative treatments across various therapeutic areas.